Cas no 2327-02-8 (Didemethyldiuron)

• Product Name: Didemethyldiuron
• CAS No: 2327-02-8
• MF: C₇H₆Cl₂N₂O
• MW: 205.04133939743
• MDL: MFCD00025417
• CID: 265590
• PubChem ID: 16854
• Update Time: 2025-07-15

Didemethyldiuron Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)urea
• Urea,N-(3,4-dichlorophenyl)-
• (3,4-dichlorophenyl)urea
• 3,4-dichlorophenylurea
• diuron-desdimethyl
• N-(3,4-Dichlorophenyl)urea
• Urea, (3,4-dichlorophenyl)-
• 3,4-Dcpu
• (3,4-dichlorophenyl)-ure
• n'-3,4-dichlorophenylurea
• DSSTox_RID_79745
• DSSTox_CID_21468
• DSSTox_GSID_41468
• Urea, N-(3,4-dichlorophenyl)-
• CYESCLHCWJKRKM-UHFFFAOYSA-N
• amino-N-(3,4-di
• A924137
• DTXSID2041468
• Norlinuron
• 2327-02-8
• Tox21_302258
• Q27156847
• 1-(3,4-Dichlorophenyl)urea 10 microg/mL in Acetonitrile
• NS00000263
• CAS-2327-02-8
• MFCD00025417
• BS-4153
• SCHEMBL112841
• CHEMBL3182746
• NCGC00255466-01
• AKOS000156874
• diuron TP2
• 3,4-dichlorophenyl urea
• CS-W019022
• DCPU
• Didemethyldiuron
• CHEBI:83464
• (3, 4-dichlorophenyl)urea
• AM20060562
• FT-0634202
• DTXCID0021468
• BRN 2723039
• 1-(3 pound not4-Dichlorophenyl)urea
• AI3-61325
• STL124166
• DB-005586

• MDL： MFCD00025417
• Inchi： 1S/C7H6Cl2N2O/c8-5-2-1-4(3-6(5)9)11-7(10)12/h1-3H,(H3,10,11,12)
• InChI Key： CYESCLHCWJKRKM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(N)=O)Cl
• BRN： 2723039

Computed Properties

• Exact Mass: 203.98600
• Monoisotopic Mass: 203.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.534
• PSA: 55.12000
• LogP: 3.25730

Didemethyldiuron Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD50354)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds

Additional information on Didemethyldiuron

Recent Advances in the Study of Didemethyldiuron (CAS 2327-02-8): A Comprehensive Research Brief

Didemethyldiuron (CAS 2327-02-8), a derivative of the phenylurea herbicide diuron, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and functional properties, is being investigated for potential applications beyond its traditional use in agriculture. Recent studies have explored its mechanisms of action, environmental impact, and therapeutic potential, making it a subject of interdisciplinary interest.

One of the key areas of focus in recent research is the environmental fate and degradation pathways of Didemethyldiuron. Studies have demonstrated that this compound undergoes photodegradation and microbial degradation in soil and aquatic environments, leading to the formation of various metabolites. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS), have been employed to identify and quantify these degradation products. Understanding these pathways is crucial for assessing the environmental risks associated with Didemethyldiuron and for developing strategies to mitigate its impact.

In addition to its environmental implications, Didemethyldiuron has shown promise in biomedical applications. Recent in vitro and in vivo studies have investigated its potential as an anticancer agent. Preliminary findings suggest that Didemethyldiuron may inhibit the proliferation of certain cancer cell lines by interfering with cellular signaling pathways. For instance, research has indicated that the compound may modulate the activity of key enzymes involved in cell cycle regulation, such as cyclin-dependent kinases (CDKs). These findings open new avenues for the development of Didemethyldiuron-based therapeutics, although further studies are needed to elucidate its precise mechanisms and optimize its efficacy.

Another noteworthy aspect of Didemethyldiuron research is its role in the study of oxidative stress and neuroprotection. Some studies have explored its antioxidant properties and its ability to scavenge reactive oxygen species (ROS). These properties are particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a critical role. Animal models have been used to evaluate the neuroprotective effects of Didemethyldiuron, with promising results suggesting its potential as a therapeutic agent for conditions such as Alzheimer's and Parkinson's diseases.

Despite these advancements, challenges remain in the development and application of Didemethyldiuron. Issues such as bioavailability, toxicity, and formulation stability need to be addressed to fully harness its potential. Recent efforts have focused on synthesizing analogs of Didemethyldiuron with improved pharmacokinetic properties and reduced side effects. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these synthetic efforts.

In conclusion, Didemethyldiuron (CAS 2327-02-8) represents a compound of growing interest in both environmental and biomedical research. Its diverse applications, from herbicide degradation to potential therapeutic uses, highlight its versatility and importance. Ongoing studies are expected to provide deeper insights into its mechanisms of action and to pave the way for its practical applications. As research progresses, Didemethyldiuron may emerge as a valuable tool in addressing some of the most pressing challenges in chemical biology and medicine.